Ethyl 4-(2-(mesitylamino)-2-oxoethoxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(2-methylphenyl)-6-oxo-4-[2-oxo-2-(2,4,6-trimethylanilino)ethoxy]pyridazine-3-carboxylate
• InChI: InChI=1S/C25H27N3O5/c1-6-32-25(31)24-20(13-22(30)28(27-24)19-10-8-7-9-16(19)3)33-14-21(29)26-23-17(4)11-15(2)12-18(23)5/h7-13H,6,14H2,1-5H3,(H,26,29)
• InChI Key: PXJLKKXCNDHYMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=C(C=C(C=C2C)C)C)C3=CC=CC=C3C
• Molecular Formula: C25H27N3O5
• Molecular Weight: 449.5 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule. Techniques such as X-ray crystallography can be used to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, and spectral data. Techniques like NMR, IR, and mass spectrometry can be used to analyze the compound.

Scientific Research Applications

Transformations of Enaminones and Thiazole Derivatives

One study explores the transformations of enaminones to produce imidazolone derivatives, highlighting the versatility of such compounds in synthesizing complex heterocyclic structures, which could be of interest for developing new pharmaceuticals or materials (Bezenšek et al., 2012).

Synthesis of Dihydropyrazolo and Pyrimidinones

Another study discusses the synthetic route to 5-amino-4,5-dihydropyrazolo[3,4-d]pyrimidin-4-ones, showcasing the methodological advancements in constructing pyrazolo[3,4-d]pyrimidinones, a class of compounds that hold potential in drug development (Maqestiau & Eynde, 1987).

Novel Indolyl 4-Thiazolidinones Synthesis

Research into the synthesis of novel Indolyl 4-thiazolidinones bearing a thiadiazine nucleus has been reported, illustrating the compound's potential in antimicrobial and anti-inflammatory applications. This work underscores the importance of novel synthetic routes in discovering new therapeutic agents (Anekal & Biradar, 2017).

Application in Photochemical Rearrangements

The study of photochemical rearrangements of dihydro-1,3-thiazines demonstrates the compound's role in understanding photochemical processes, which could be crucial for developing new photostable materials or photodynamic therapy agents (Bhatia et al., 1998).

EGFR-TK Inhibition and Anticancer Activity

Investigations into the synthesis and EGFR-TK inhibition and anticancer activity of new quinoxaline derivatives illustrate how structurally related compounds are being evaluated for their potential as anticancer agents, highlighting the ongoing search for more effective and targeted therapies (Ahmed et al., 2020).

Mechanism of Action

This is typically used for bioactive compounds and describes how the compound interacts with biological systems.

Safety and Hazards

This includes information about the toxicity, flammability, and environmental impact of the compound.

Future Directions

This could include potential applications of the compound, areas of research that could be explored, and ways to improve the synthesis of the compound.